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Compound of Interest

Compound Name: Bromoxynil heptanoate

Cat. No.: B164906

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicity of various Bromoxynil esters to
aquatic invertebrates, supported by experimental data. Bromoxynil, a widely used herbicide, is
often formulated as esters, such as octanoate and butyrate, to enhance its efficacy. However,
these ester forms and their subsequent degradation product, Bromoxynil phenol, exhibit
varying degrees of toxicity to non-target aquatic organisms. This document summarizes key
toxicity endpoints and outlines the methodologies of the cited experiments to facilitate informed
environmental risk assessment.

Quantitative Toxicity Data

The acute and chronic toxicity of Bromoxynil octanoate, Bromoxynil butyrate, and Bromoxynil
phenol to several aquatic invertebrate species are summarized below. The data consistently
demonstrates that the ester forms of Bromoxynil are significantly more toxic to aquatic
invertebrates than the phenol degradate.
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Chemical ) Exposure .
Species . Endpoint Value (pg/L) Reference
Substance Duration
) Daphnia
Bromoxynil
magna 48 hours EC50 110 [1]
octanoate
(Water flea)
) Daphnia
Bromoxynil
magna 21 days NOEC 25 [1]
octanoate
(Water flea)
) Daphnia
Bromoxynil
magna 21 days LOEC 5.9 [1]
octanoate
(Water flea)
) Daphnia
Bromoxynil
magna 48 hours EC50 41 - 161 [2]
octanoate
(Water flea)
) Daphnia
Bromoxynil
pulex (Water 48 hours EC50 96 [3][4]
octanoate
flea)
) Daphnia
Bromoxynil
magna 48 hours EC50 200 [4]
butyrate
(Water flea)
Bromoxynil
Hyalella
octanoate:but
azteca 50 hours LC50 16.8 [1]
yrate (1:1 ]
) (Amphipod)
mixture)
) Daphnia
Bromoxynil
magna 48 hours EC50 19,000 [1]
phenol
(Water flea)
) Daphnia
Bromoxynil
magna 21 days NOEC 3,100 [1]
phenol
(Water flea)
Bromoxynil Daphnia 21 days LOEC 9,800 [1]
phenol magna
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(Water flea)

EC50: The concentration of a substance that causes a specific effect (e.g., immobilization) in
50% of the test population. LC50: The concentration of a substance that is lethal to 50% of the
test population. NOEC: No Observed Effect Concentration, the highest tested concentration at
which no statistically significant effect is observed. LOEC: Lowest Observed Effect
Concentration, the lowest tested concentration at which a statistically significant effect is
observed.

Experimental Protocols

The toxicity data presented in this guide are based on standardized ecotoxicological testing
protocols. The following provides an overview of the likely methodologies employed in the cited
studies, based on internationally recognized guidelines.

Acute Immobilization Test (Daphnia magna)

The acute toxicity of Bromoxynil esters and phenol to Daphnia magna is typically determined
following guidelines such as the OECD Guideline for the Testing of Chemicals, No. 202.

Test Organism:Daphnia magna neonates, less than 24 hours old.
e Test Duration: 48 hours.

o Test Conditions: The daphnids are exposed to a range of concentrations of the test
substance in a static or semi-static system. Temperature and light cycles are controlled.

o Endpoint: The primary endpoint is immobilization, defined as the inability of the daphnids to
swim within 15 seconds after gentle agitation of the test vessel. Observations are made at 24
and 48 hours.

o Data Analysis: The EC50 value is calculated, representing the concentration at which 50% of
the daphnids are immobilized.

Chronic Reproduction Test (Daphnia magna)
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The chronic toxicity, particularly effects on reproduction, is assessed using protocols similar to
the OECD Guideline for the Testing of Chemicals, No. 211.

Test Organism: Young female Daphnia magna, less than 24 hours old at the start of the test.
Test Duration: 21 days.

Test Conditions: Daphnids are exposed to various concentrations of the test substance
under semi-static or flow-through conditions. They are fed regularly throughout the test.

Endpoint: The total number of living offspring produced per parent animal is the primary
endpoint. Parental mortality and other sublethal effects may also be recorded.

Data Analysis: The NOEC and LOEC for reproduction are determined by comparing the
reproductive output in the treatment groups to the control group.

Acute Toxicity Test (Hyalella azteca)

Acute toxicity testing with the amphipod Hyalella azteca is often conducted following

procedures outlined by the U.S. Environmental Protection Agency or ASTM International.

Test Organism: Juvenile Hyalella azteca.

Test Duration: Typically 10 days for sediment tests, but can be shorter for water-only
exposures.

Test Conditions: The test can be conducted in water-only or whole-sediment systems. For
water-only tests, the organisms are exposed to a range of concentrations of the test
substance.

Endpoint: The primary endpoint is mortality.

Data Analysis: The LC50 value is calculated, representing the concentration lethal to 50% of
the test population.

Environmental Fate and Toxicity Relationship
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The higher acute toxicity of Bromoxynil esters compared to Bromoxynil phenol is a critical
aspect of their environmental risk. The esters are more lipophilic, allowing for greater uptake by
aquatic organisms. However, they are also more susceptible to degradation in the environment,
primarily through hydrolysis, into the less toxic but more persistent Bromoxynil phenol. This
relationship is illustrated in the diagram below.

Bromoxynil Phenol

Lower Uptake &
Toxicity

- Lower Acute Toxicity
- More Persistent

Bromoxynil Esters
(e.g., Octanoate, Butyrate) High Uptake &
Toxicity

- High Acute Toxicity
- More Lipophilic

Aguatic Invertebrates
(e.g., Daphnia, Hyalella)

Click to download full resolution via product page

Degradation pathway and comparative toxicity of Bromoxynil esters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aguatic-invertebrates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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